Cas no 20942-68-1 (2-Bromo-5-tert-butylphenol)

2-Bromo-5-tert-butylphenol structure
2-Bromo-5-tert-butylphenol structure
Product Name:2-Bromo-5-tert-butylphenol
CAS No:20942-68-1
MF:C10H13BrO
MW:229.113622426987
MDL:MFCD15527201
CID:238866
PubChem ID:12336218
Update Time:2025-04-19

2-Bromo-5-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-bromo-5-(1,1-dimethylethyl)-
    • 2-bromo-5-tert-butylphenol
    • E91063
    • SCHEMBL815815
    • 2-bromo-5-t-butylphenol
    • CS-0190832
    • DTXSID90491367
    • MFCD15527201
    • AKOS024258201
    • 2-bromo-5-(1,1-dimethylethyl)phenol
    • KSYHPGHAMBDJLG-UHFFFAOYSA-N
    • 2-Bromo-5-(tert-butyl)phenol
    • EN300-126838
    • 20942-68-1
    • MB14748
    • 2-Bromo-5-tert-butylphenol
    • MDL: MFCD15527201
    • Inchi: 1S/C10H13BrO/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,12H,1-3H3
    • InChI Key: KSYHPGHAMBDJLG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1O)C(C)(C)C

Computed Properties

  • Exact Mass: 228.01499
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 138 ºC (13 Torr)
  • Flash Point: 113.6±21.8 ºC,
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 20.23

2-Bromo-5-tert-butylphenol Pricemore >>

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